Cas no 1566866-16-7 (2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one)

• Product Name: 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one
• CAS No: 1566866-16-7
• MF: C₉H₅F₅O₂
• MW: 240.13
• MDL: MFCD26045151
• CID: 5083212
• PubChem ID: 112574185
• Update Time: 2026-03-01

2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(3-(trifluoromethoxy)phenyl)ethanone
• 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one

• MDL： MFCD26045151
• Inchi： 1S/C9H5F5O2/c10-8(11)7(15)5-2-1-3-6(4-5)16-9(12,13)14/h1-4,8H
• InChI Key： IUXVHRLUHVYREQ-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)C=C(C=CC=1)C(C(F)F)=O

Additional information on 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one

Introduction to 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one (CAS No. 1566866-16-7)

2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1566866-16-7, is a fluorinated aromatic ketone that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one consists of a central benzene ring substituted with a trifluoromethoxy group at the 3-position and a fluoro-substituted ketone moiety at the 1-position. The introduction of fluorine atoms into this system not only enhances metabolic stability but also modulates binding interactions with biological targets. These features have positioned this compound as a promising candidate for further exploration in drug discovery pipelines.

In recent years, the pharmaceutical industry has increasingly recognized the therapeutic potential of fluorinated compounds. The ability of fluorine to influence molecular properties such as lipophilicity, polarizability, and binding affinity has been leveraged to design more potent and selective drug candidates. 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one exemplifies this trend, as its fluorinated structure suggests potential applications in the development of small-molecule inhibitors or modulators for various diseases.

One of the most compelling aspects of 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one is its versatility as a chemical building block. The presence of both a ketone and an electron-withdrawing trifluoromethoxy group allows for further functionalization through cross-coupling reactions, nucleophilic additions, or other synthetic transformations. This flexibility enables medicinal chemists to modify its pharmacophore and explore diverse chemical space, ultimately leading to the discovery of optimized pharmacological entities.

Recent studies have highlighted the role of fluorinated aromatic ketones in addressing unmet medical needs. For instance, derivatives of this class have been investigated for their potential in inhibiting kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The electron-deficient nature of the fluoro-substituted ketone group in 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one may facilitate interactions with hydrogen bond donors or metal ions in protein targets, thereby enhancing binding affinity.

The trifluoromethoxy group at the 3-position of the benzene ring further contributes to the unique properties of this compound. This moiety is known to enhance metabolic stability by resisting oxidation or hydrolysis under physiological conditions. Additionally, it can serve as a recognition element for biological targets, improving receptor binding through steric and electronic effects. Such features make 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one an attractive starting point for designing drugs with improved pharmacokinetic profiles.

From a synthetic perspective, 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one can be prepared through multi-step organic synthesis involving fluorination reactions and condensation processes. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision. These techniques ensure that the desired regioisomer is obtained in high yield and purity, which is crucial for subsequent biological evaluation.

The pharmacological evaluation of 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to interact with specific biological targets with high selectivity. For example, it has shown potential as an inhibitor of certain enzymes implicated in neurodegenerative disorders. The precise tuning of its chemical structure allows researchers to fine-tune its activity profile, minimizing off-target effects while maximizing therapeutic efficacy.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. As computational modeling and high-throughput screening technologies advance, compounds like 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one are being rapidly integrated into virtual screening campaigns to identify new lead compounds. This approach accelerates the drug development process by enabling rapid assessment of large chemical libraries.

In conclusion, 2,2-difluoro-1-3-(trifluoromethoxy)phenylethan-1-one (CAS No. 1566866-16-7) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its fluorinated framework offers advantages such as enhanced metabolic stability and improved binding affinity to biological targets. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.